Cas no 1261891-58-0 (4-(3-Chloro-4-fluorophenyl)-2-cyanophenol)

• Product Name: 4-(3-Chloro-4-fluorophenyl)-2-cyanophenol
• CAS No: 1261891-58-0
• MF: C₁₃H₇ClFNO
• MW: 247.652185678482
• MDL: MFCD18314372
• CID: 2761628
• PubChem ID: 53220047
• Update Time: 2025-04-21

4-(3-Chloro-4-fluorophenyl)-2-cyanophenol Chemical and Physical Properties

Names and Identifiers

• AKOS017557558
• MFCD18314372
• 1261891-58-0
• DTXSID80684827
• 4-(3-CHLORO-4-FLUOROPHENYL)-2-CYANOPHENOL
• 4-(3-Chloro-4-fluorophenyl)-2-cyanophenol, 95%
• 3'-Chloro-4'-fluoro-4-hydroxy[1,1'-biphenyl]-3-carbonitrile
• 4-(3-Chloro-4-fluorophenyl)-2-cyanophenol

• MDL： MFCD18314372
• Inchi： 1S/C13H7ClFNO/c14-11-6-9(1-3-12(11)15)8-2-4-13(17)10(5-8)7-16/h1-6,17H
• InChI Key： CLBGDLRRLBXPNN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=C(C#N)C=1)O)F

Computed Properties

• Exact Mass: 247.0200197Da
• Monoisotopic Mass: 247.0200197Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles